rac Cinacalcet-d3 Hydrochloride

Specification

• CAS No.: 1185097-33-9
• Molecular Formula: C22H20D3ClF3N
• Molecular Weight: 396.89
• IUPAC Name: N-(2,2,2-trideuterio-1-naphthalen-1-ylethyl)-3-[3-(trifluoromethyl)phenyl]propan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C22H22F3N.ClH/c1-16(20-13-5-10-18-9-2-3-12-21(18)20)26-14-6-8-17-7-4-11-19(15-17)22(23,24)25;/h2-5,7,9-13,15-16,26H,6,8,14H2,1H3;1H/i1D3
• SMILES: CC(C1=CC=CC2=CC=CC=C21)NCCCC3=CC(=CC=C3)C(F)(F)F.Cl
• Appearance: White to Off-White Solid
• Melting Point: 111-113°C

Introduction

Chemical Identity and Structure

Nomenclature and Identification

rac Cinacalcet-d3 Hydrochloride is identified by several key parameters that distinguish it from other chemical compounds. Its primary chemical identification number is CAS 1185097-33-9, which serves as its unique identifier in chemical databases worldwide. The compound is also known by its systematic IUPAC name: N-(2,2,2-trideuterio-1-naphthalen-1-ylethyl)-3-[3-(trifluoromethyl)phenyl]propan-1-amine;hydrochloride. The prefix "rac" indicates that this compound exists as a racemic mixture, containing equal proportions of both possible enantiomers of the molecule.

Analytical Characterization

Spectroscopic Properties

rac Cinacalcet-d3 Hydrochloride exhibits distinctive spectroscopic signatures that facilitate its identification and purity determination. Mass spectrometry analysis using electrospray ionization in positive mode (ESI-MS+) reveals a characteristic peak at m/z = 361.20, corresponding to the protonated free base form [M+H]⁺. This value aligns with the theoretical exact mass of the compound after accounting for the loss of the hydrochloride moiety.

Nuclear Magnetic Resonance (NMR) spectroscopy provides further structural confirmation. The ¹H-NMR spectrum of the compound shows characteristic signals corresponding to the aromatic protons of both the naphthalene and trifluoromethylphenyl rings, as well as signals from the propylamine chain. Notably, the spectrum demonstrates the absence of signals that would normally arise from the three hydrogen atoms replaced by deuterium, providing direct evidence of successful deuteration.

Parameter	Value	Analytical Method
Chemical Purity	99.7%	HPLC
Isotopic Purity	99% atom D	NMR
Appearance	White solid	Visual inspection
Mass Spectrum	m/z = 361.20 [M+H]⁺	ESI-MS+
Re-test Date	February 13, 2029	Certificate of Analysis

The stability of rac Cinacalcet-d3 Hydrochloride is supported by its extended re-test period, extending to February 13, 2029, from a test date of February 13, 2024, indicating a projected five-year stability under proper storage conditions.

Synthesis and Production

Manufacturing and Quality Standards

The production of rac Cinacalcet-d3 Hydrochloride adheres to strict quality control measures, as evidenced by the comprehensive Certificate of Analysis documentation. This includes detailed characterization using multiple analytical techniques to confirm both structural identity and purity.

Manufacturing specifications include storage requirements to maintain compound integrity. The recommended storage temperature is -20°C under dry conditions and away from direct sunlight. This precaution helps prevent degradation and ensures the stability of the compound over its intended shelf life, which extends at least five years from the date of manufacture.

Relationship to Parent Compound Cinacalcet

Structural Comparison

rac Cinacalcet-d3 Hydrochloride is directly related to cinacalcet hydrochloride, differing only in the replacement of three hydrogen atoms with deuterium atoms. The parent compound, cinacalcet, is represented by the unlabelled CAS number 1095393-62-6, while the free base form of the deuterated compound corresponds to CAS 1185194-18-6.

The structural core of both compounds consists of a naphthalene ring connected to an ethyl group, which is further linked to a propylamine chain attached to a 3-(trifluoromethyl)phenyl group. In the deuterated version, the three hydrogen atoms of the methyl group in the ethyl-naphthalene portion are replaced with deuterium atoms, creating the "d3" designation.

Analytical Applications and Research Use

The compound's availability from certified reference material providers, packaged as "API Reference Standards & Research Materials," underscores its importance in pharmaceutical quality control. Reference standards play a crucial role in ensuring the accuracy of analytical methods used throughout drug development and manufacturing processes.

Applications in Mass Spectrometry

The deuterium labeling in rac Cinacalcet-d3 Hydrochloride makes it particularly valuable for mass spectrometry applications. The three deuterium atoms shift the mass of the molecule by approximately 3 atomic mass units compared to non-deuterated cinacalcet, while maintaining nearly identical chemical properties.